Cas no 182564-85-8 (4-Imidazolidinone, 1-ethyl-2-thioxo-3-[4-(trifluoromethoxy)phenyl]-)

• Product Name: 4-Imidazolidinone, 1-ethyl-2-thioxo-3-[4-(trifluoromethoxy)phenyl]-
• CAS No: 182564-85-8
• MF: C₁₂H₁₁F₃N₂O₂S
• MW: 304.288151979446
• CID: 1375515
• PubChem ID: 9839434
• Update Time: 2025-04-20

4-Imidazolidinone, 1-ethyl-2-thioxo-3-[4-(trifluoromethoxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 4-Imidazolidinone, 1-ethyl-2-thioxo-3-[4-(trifluoromethoxy)phenyl]-
• 1-ethyl-2-sulfanylidene-3-[4-(trifluoromethoxy)phenyl]imidazolidin-4-one
• CHEMBL162467
• 1-Ethyl-2-thioxo-3-(4-trifluoromethoxyphenyl)-imidazolidin-4-one
• SCHEMBL8666034
• DTXSID20431670
• 182564-85-8
• 1-Ethyl-2-thioxo-3-(4-trifluoromethoxyphenyl)-imidazolidin -4-one

• Inchi： 1S/C12H11F3N2O2S/c1-2-16-7-10(18)17(11(16)20)8-3-5-9(6-4-8)19-12(13,14)15/h3-6H,2,7H2,1H3
• InChI Key： PBQGQHYHVFYXSQ-UHFFFAOYSA-N
• SMILES： S=C1N(C2C=CC(=CC=2)OC(F)(F)F)C(CN1CC)=O

Computed Properties

• Exact Mass: 304.04943
• Monoisotopic Mass: 304.04933326g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 64.9Ų

Experimental Properties

• PSA: 32.78